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Executive Summary

Disperse Blue 165 is a synthetic dye used in the textile industry. A comprehensive review of
publicly available toxicological and safety data reveals a significant lack of specific studies for
this particular substance. Safety Data Sheets (SDS) consistently report "no data available" for
key toxicological endpoints, including acute toxicity, skin and eye irritation, sensitization,
mutagenicity, carcinogenicity, and reproductive toxicity. While direct experimental data for
Disperse Blue 165 is absent, the broader class of disperse dyes has been associated with
health concerns, notably skin sensitization and potential carcinogenicity. This guide
summarizes the available information and provides context based on related disperse dyes.

Physicochemical Properties

Disperse Blue 165 is identified by the CAS number 41642-51-7.[1][2][3][4] It is a dark blue
powder that is insoluble in water but can be dissolved in organic solvents.[3][5]

Toxicological Data

A thorough search of available literature and safety databases indicates a lack of specific
toxicological studies conducted on Disperse Blue 165. Safety Data Sheets for Disperse Blue
165 consistently state "no data available" for the following critical endpoints.[1][6]
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Table 1: Summary of Toxicological Data for Disperse Blue 165

Toxicological Endpoint

Result

Acute Toxicity

Oral

No data available

Dermal

No data available

Inhalation

No data available

Skin Corrosion/Irritation

No data available

Serious Eye Damage/Irritation

No data available

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Specific Target Organ Toxicity (Single Exposure)  No data available

Specific Target Organ Toxicity (Repeated ]
No data available
Exposure)

Aspiration Hazard No data available

General Concerns for Disperse Dyes

While specific data for Disperse Blue 165 is not available, studies on other disperse dyes
highlight potential health risks associated with this class of compounds.

Skin Sensitization

Several disperse dyes are known to be skin sensitizers, causing allergic contact dermatitis.[7]
[8][9] For instance, Disperse Blue 106 and Disperse Blue 124 are recognized as frequent
allergens found in textiles.[9][10] The mechanism of skin sensitization by some disperse dyes is
thought to involve their ability to react with proteins.[8] Individuals with sensitivity to disperse
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dyes may experience skin rashes and other allergic reactions upon contact with colored
textiles.[7][9]

Carcinogenicity

Certain disperse dyes have raised concerns regarding their carcinogenic potential. For
example, Disperse Blue 1 is listed as reasonably anticipated to be a human carcinogen based
on evidence from animal studies.[11][12] Oral administration of Disperse Blue 1 in rats led to
the development of urinary bladder tumors.[12] It is important to note that these findings are for
other specific disperse dyes and cannot be directly extrapolated to Disperse Blue 165 without
specific testing.

Genotoxicity

Some azo dyes, a chemical class to which many disperse dyes belong, have shown mutagenic
and genotoxic properties in various assays.[13][14][15] For example, Disperse Blue 1 was
found to be mutagenic in Salmonella typhimurium assays.[11][16]

Experimental Protocols: A General Overview

Due to the absence of specific studies on Disperse Blue 165, detailed experimental protocols
for this substance cannot be provided. However, to illustrate a typical workflow for assessing a
key toxicological endpoint for disperse dyes, a generalized protocol for the Direct Peptide
Reactivity Assay (DPRA) for skin sensitization is described below. This in vitro method is used
to predict the skin sensitization potential of a chemical by measuring its reactivity with synthetic
peptides containing cysteine and lysine.[8]

Generalized Experimental Workflow: Direct Peptide
Reactivity Assay (DPRA)
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Caption: Generalized workflow for the Direct Peptide Reactivity Assay (DPRA).

Ecological Toxicity

Safety Data Sheets for Disperse Blue 165 also indicate "no data available" regarding its
toxicity to aquatic life, such as fish, daphnia, and algae.[1][6] However, disperse dyes as a
class can pose a threat to aquatic ecosystems due to their potential for persistence and toxicity
to aquatic organisms.[17][18][19][20]
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Conclusion

There is a significant data gap in the publicly available toxicological and safety information for
Disperse Blue 165. No specific studies on its acute or chronic toxicity, sensitization,
mutagenicity, or carcinogenicity were identified. While this lack of data prevents a definitive risk
assessment for Disperse Blue 165, the known health concerns associated with other disperse
dyes, particularly skin sensitization and potential carcinogenicity, warrant a cautious approach.
Further toxicological evaluation of Disperse Blue 165 is necessary to adequately characterize
its potential risks to human health and the environment. Professionals in research and drug
development should be aware of these data gaps and the general concerns surrounding this
class of dyes when considering their use or potential exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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